Cas no 214754-50-4 (1H-Isoindole-1,3(2H)-dione, 2-hydroxy-5-methoxy-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 2-hydroxy-5-methoxy-
• CAS No: 214754-50-4
• MF: C₉H₇NO₄
• MW: 193.156182527542
• CID: 1401766
• PubChem ID: 15893226
• Update Time: 2025-11-01

1H-Isoindole-1,3(2H)-dione, 2-hydroxy-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-hydroxy-5-methoxy-
• 2-hydroxy-5-methoxyisoindole-1,3-dione
• SCHEMBL3223013
• 214754-50-4
• 2-HYDROXY-5-METHOXY-2,3-DIHYDRO-1H-ISOINDOLE-1,3-DIONE
• 2-hydroxy-5-methoxyisoindoline-1,3-dione
• 2-Hydroxy-5-methoxy-1H-isoindole-1,3(2H)-dione
• DTXSID30579193
• F97775

• Inchi： 1S/C9H7NO4/c1-14-5-2-3-6-7(4-5)9(12)10(13)8(6)11/h2-4,13H,1H3
• InChI Key： VJVPGXXYLJECOC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(N(C(C=2C=1)=O)O)=O

Computed Properties

• Exact Mass: 193.03751
• Monoisotopic Mass: 193.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 1H-Isoindole-1,3(2H)-dione, 2-hydroxy-5-methoxy-

Comprehensive Overview of 1H-Isoindole-1,3(2H)-dione, 2-hydroxy-5-methoxy- (CAS No. 214754-50-4)

1H-Isoindole-1,3(2H)-dione, 2-hydroxy-5-methoxy- (CAS No. 214754-50-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-Hydroxy-5-methoxyisoindoline-1,3-dione, is a derivative of isoindoline-1,3-dione and features a hydroxy and methoxy substituent on the isoindole ring. The unique structural characteristics of this compound make it an intriguing candidate for various biological and chemical studies.

The chemical structure of 1H-Isoindole-1,3(2H)-dione, 2-hydroxy-5-methoxy- consists of a six-membered isoindole ring with a ketone group at the 1,3 positions. The presence of the hydroxy group at the 2-position and the methoxy group at the 5-position imparts specific physicochemical properties to the molecule. These functional groups can influence the compound's solubility, reactivity, and biological activity, making it a valuable tool in drug discovery and development.

In recent years, there has been growing interest in the biological activities of 1H-Isoindole-1,3(2H)-dione, 2-hydroxy-5-methoxy-. Research has shown that this compound exhibits potent antioxidant and anti-inflammatory properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1H-Isoindole-1,3(2H)-dione, 2-hydroxy-5-methoxy- effectively scavenges free radicals and inhibits the production of pro-inflammatory cytokines in vitro. These findings suggest potential therapeutic applications in treating oxidative stress-related diseases and inflammatory conditions.

Beyond its antioxidant and anti-inflammatory effects, 1H-Isoindole-1,3(2H)-dione, 2-hydroxy-5-methoxy- has also been investigated for its anticancer properties. A study conducted by researchers at the National Cancer Institute found that this compound selectively inhibits the growth of cancer cells while sparing normal cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2. These results highlight the potential of 1H-Isoindole-1,3(2H)-dione, 2-hydroxy-5-methoxy- as a lead compound for developing novel anticancer agents.

The synthetic routes to prepare 1H-Isoindole-1,3(2H)-dione, 2-hydroxy-5-methoxy- have been well-documented in the literature. One common method involves the cyclization of an appropriate substituted phthalimide derivative followed by selective functional group modifications. The synthetic flexibility of this compound allows for the introduction of various substituents to fine-tune its biological activity and pharmacological profile. This makes it an attractive starting point for medicinal chemists aiming to optimize lead compounds for specific therapeutic targets.

In addition to its direct biological activities, 1H-Isoindole-1,3(2H)-dione, 2-hydroxy-5-methoxy- has been explored as a scaffold for designing more complex molecules with enhanced therapeutic potential. For example, researchers have synthesized analogs by introducing additional functional groups or modifying the existing substituents to improve potency and selectivity. These efforts have led to the identification of several promising candidates with improved pharmacological properties.

The safety profile of 1H-Isoindole-1,3(2H)-dione, 2-hydroxy-5-methoxy- is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further investigations are necessary to fully understand its long-term safety and potential side effects in humans.

In conclusion, 1H-Isoindole-1,3(2H)-dione, 2-hydroxy-5-methoxy- (CAS No. 214754-50-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for developing novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in treating various diseases.